2-Nitrophenol 2-Nitrophenol 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
Brand Name: Vulcanchem
CAS No.: 88-75-5
VCID: VC0165410
InChI: InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H
SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])O
Molecular Formula: C6H5NO3
C6H5O3N
Molecular Weight: 139.11 g/mol

2-Nitrophenol

CAS No.: 88-75-5

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VCID: VC0165410

Molecular Formula: C6H5NO3
C6H5O3N

Molecular Weight: 139.11 g/mol

2-Nitrophenol - 88-75-5

CAS No. 88-75-5
Product Name 2-Nitrophenol
Molecular Formula C6H5NO3
C6H5O3N
Molecular Weight 139.11 g/mol
IUPAC Name 2-nitrophenol
Standard InChI InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H
Standard InChIKey IQUPABOKLQSFBK-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)[N+](=O)[O-])O
Canonical SMILES C1=CC=C(C(=C1)[N+](=O)[O-])O
Boiling Point 417 to 421 °F at 760 mm Hg (Decomposes) (NTP, 1992)
216.0 °C
216 °C
194-279 °C
Colorform Light yellow needles or prisms
MONOCLINIC
Yellow needles from alcohol
Density 1.49 at 68 °F (USCG, 1999)
1.49 g/cm³
1.5 g/cm³
Flash Point 108 °C c.c.
169 °C
Melting Point 113 to 115 °F (NTP, 1992)
44.8 °C
44-45 °C
45-46 °C
44-116 °C
Physical Description 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
OtherSolid
YELLOW CRYSTALS.
Description 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
Related CAS 824-39-5 (hydrochloride salt)
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
0.02 M
Freely soluble in ... carbon disulfide, alkali hydroxides; slightly soluble in cold water
Very soluble in alcohol, ether, acetone, chlorine
In water, 2100 mg/L at 20 °C; 10,800 mg/L at 100 °C
In water, 2.5X10+3 mg/L at 25 °C
Solubility in water, g/100ml at 20 °C: 0.21 (poor)
Solubility in water, g/100ml: 0.13-1.2
Synonyms 2-nitrophenol
2-nitrophenol, ammonium salt
2-nitrophenol, sodium salt
ortho-nitrophenol
Vapor Density Relative vapor density (air = 1): 4.81
Vapor Pressure 1 mm Hg at 120.7 °F (NTP, 1992)
0.11 mmHg
0.113 mm Hg at 25 °C
Vapor pressure, kPa at 25 °C: 0.015
Vapor pressure, Pa at 20 °C: 0.0032-7
PubChem Compound 6947
Last Modified Nov 11 2021
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